Cas no 42989-96-8 (Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-, (R)- (9CI))

• Product Name: Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-, (R)- (9CI)
• CAS No: 42989-96-8
• MF: C₈H₁₅NO₅
• MW: 205.208402872086
• CID: 928631
• PubChem ID: 45092067
• Update Time: 2025-06-21

Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-, (R)- (9CI)
• 42989-96-8
• AT14594
• (R)-2-(((TERT-BUTOXYCARBONYL)AMINO)OXY)PROPANOIC ACID
• EN300-6498279
• (2R)-2-({[(tert-butoxy)carbonyl]amino}oxy)propanoic acid
• Propanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-,(R)-(9ci)

• Inchi： 1S/C8H15NO5/c1-5(6(10)11)14-9-7(12)13-8(2,3)4/h5H,1-4H3,(H,9,12)(H,10,11)/t5-/m1/s1
• InChI Key： NRYLENBEAWHHMU-RXMQYKEDSA-N
• SMILES： O(C(NO[C@@H](C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 205.09502258g/mol
• Monoisotopic Mass: 205.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-, (R)- (9CI)

Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-, (R)- (9CI) and CAS No. 42989-96-8: A Comprehensive Overview

Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-, (R)- (9CI) is a specialized organic compound with significant applications in the field of pharmaceuticals and biochemical research. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 42989-96-8, has garnered attention due to its unique structural properties and potential therapeutic benefits. The intricate molecular architecture of this compound, featuring a combination of amino and carbonyl groups, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure is characterized by a propanoic acid backbone, modified with a (1,1-dimethylethoxy)carbonyl group and an amino-oxy moiety. The presence of the (R)-configuration at the chiral center enhances its stereochemical specificity, which is crucial for its biological activity. This stereochemistry has been extensively studied in recent years, particularly in the context of drug design and development.

In recent pharmaceutical research, compounds with similar structural motifs have been explored for their potential as kinase inhibitors and other enzyme-targeting agents. The (1,1-dimethylethoxy)carbonyl group not only provides stability to the molecule but also serves as a handle for further chemical modifications. This versatility has made it a popular choice for medicinal chemists seeking to develop novel therapeutic agents.

The biological activity of Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-, (R)- (9CI) has been investigated in several preclinical studies. These studies have highlighted its potential role in modulating cellular signaling pathways associated with inflammation and cancer. The compound's ability to interact with specific enzymes and receptors has been demonstrated through both computational modeling and experimental validation.

One of the most notable findings regarding this compound is its interaction with Janus kinases (JAKs), a family of enzymes implicated in various inflammatory and autoimmune diseases. The structural features of this molecule allow it to bind tightly to JAK enzymes, thereby inhibiting their activity. This mechanism has been observed in vitro and is currently being evaluated in vivo models to assess its therapeutic potential.

The synthesis of Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-, (R)- (9CI) involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The pharmaceutical industry has shown considerable interest in developing derivatives of this compound that exhibit enhanced potency and reduced side effects. By modifying specific functional groups or introducing additional substituents, researchers aim to optimize its pharmacokinetic properties. Such modifications are guided by structure-activity relationship (SAR) studies, which provide insights into how changes in the molecular structure affect biological activity.

The use of computational tools has also played a pivotal role in understanding the interactions between this compound and biological targets. Molecular dynamics simulations and quantum mechanical calculations have helped researchers predict binding affinities and identify key interaction points. These insights are invaluable for designing next-generation drugs that are more effective and selective.

In conclusion, Propanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]oxy]-, (R)- (9CI), identified by CAS No. 42989-96-8, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even more pronounced.